Cas no 1083302-30-0 ((1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol)

(1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol structure
1083302-30-0 structure
Product Name:(1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol
CAS No:1083302-30-0
MF:C10H11FO
MW:166.192146539688
MDL:MFCD16037774
CID:4570602
PubChem ID:28293863
Update Time:2024-03-01

(1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol, 7-fluoro-1,2,3,4-tetrahydro-, (1S)-
    • (1S)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol
    • (1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol
    • MDL: MFCD16037774
    • Inchi: 1S/C10H11FO/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10,12H,1-3H2/t10-/m0/s1
    • InChI Key: QNORPDDVMCJPRL-JTQLQIEISA-N
    • SMILES: [C@@H]1(O)C2=C(C=CC(F)=C2)CCC1

Computed Properties

  • Exact Mass: 166.079393132g/mol
  • Monoisotopic Mass: 166.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2Ų

(1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol Pricemore >>

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Enamine
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Enamine
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Enamine
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